Cas no 2680796-52-3 (methyl 6-{(benzyloxy)carbonylamino}-5-oxohexanoate)

• Product Name: methyl 6-{(benzyloxy)carbonylamino}-5-oxohexanoate
• CAS No: 2680796-52-3
• MF: C₁₅H₁₉NO₅
• MW: 293.315064668655
• CID: 5634220
• PubChem ID: 165924925
• Update Time: 2025-05-25

methyl 6-{(benzyloxy)carbonylamino}-5-oxohexanoate Chemical and Physical Properties

Names and Identifiers

• EN300-28288915
• 2680796-52-3
• methyl 6-{[(benzyloxy)carbonyl]amino}-5-oxohexanoate
• methyl 6-{(benzyloxy)carbonylamino}-5-oxohexanoate

• Inchi： 1S/C15H19NO5/c1-20-14(18)9-5-8-13(17)10-16-15(19)21-11-12-6-3-2-4-7-12/h2-4,6-7H,5,8-11H2,1H3,(H,16,19)
• InChI Key： AXGOYZHFZNHILA-UHFFFAOYSA-N
• SMILES： O(C(NCC(CCCC(=O)OC)=O)=O)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 293.12632271g/mol
• Monoisotopic Mass: 293.12632271g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 10
• Complexity: 350
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 81.7Ų

Additional information on methyl 6-{(benzyloxy)carbonylamino}-5-oxohexanoate

Methyl 6-{(Benzyloxy)Carbonylamino}-5-Oxohexanoate: A Comprehensive Overview

Methyl 6-{(benzyloxy)carbonylamino}-5-oxohexanoate, also known by its CAS number 2680796-52-3, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound has been extensively studied for its unique chemical properties and potential applications in drug development. The benzyloxy group and the carbonylamino functionality are key structural features that contribute to its reactivity and biological activity.

Recent studies have highlighted the importance of methyl 6-{(benzyloxy)carbonylamino}-5-oxohexanoate in the synthesis of bioactive molecules. Its structure, which includes a 5-oxohexanoate moiety, makes it a versatile building block for constructing complex molecules with therapeutic potential. Researchers have explored its role in the development of anti-inflammatory agents, where its ability to modulate cellular signaling pathways has shown promising results.

The synthesis of methyl 6-{(benzyloxy)carbonylamino}-5-oxohexanoate involves a multi-step process that typically begins with the preparation of the corresponding amino acid derivative. The introduction of the benzyloxy carbonyl group is a critical step that ensures the stability and functionality of the compound. This process has been optimized in recent years to improve yield and purity, making it more accessible for large-scale production.

One of the most exciting developments involving this compound is its application in targeted drug delivery systems. The carbonylamino group has been utilized to create conjugates that can specifically bind to certain receptors, enhancing the efficacy and reducing the side effects of therapeutic agents. This approach has been particularly successful in anticancer drug development, where precise targeting is crucial for minimizing damage to healthy cells.

In addition to its pharmacological applications, methyl 6-{(benzyloxy)carbonylamino}-5-oxohexanoate has also found use in materials science. Its ability to form stable polymers under specific conditions has led to its exploration as a component in biodegradable materials. These materials have potential applications in tissue engineering and sustainable packaging solutions, aligning with current trends toward environmentally friendly technologies.

Recent advancements in analytical techniques have provided deeper insights into the structural properties of this compound. High-resolution mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy have been instrumental in confirming its molecular structure and elucidating its stereochemical characteristics. These findings have further solidified its role as a valuable tool in both academic research and industrial applications.

The biological activity of methyl 6-{(benzyloxy)carbonylamino}-5-oxohexanoate is closely tied to its ability to interact with cellular proteins. Studies have shown that it can inhibit key enzymes involved in inflammatory responses, making it a potential candidate for treating chronic inflammatory diseases such as arthritis. Furthermore, its anti-inflammatory properties have been compared to those of established drugs, with promising results indicating its potential as a safer alternative.

Another area of active research involves the use of this compound as a precursor for peptide synthesis. The presence of both an amino and carboxylic acid group allows for versatile coupling reactions, enabling the construction of complex peptide chains with tailored functionalities. This capability has expanded its utility in peptide-based drug discovery programs, where specificity and potency are paramount.

Looking ahead, the continued exploration of methyl 6-{(benzyloxy)carbonylamino}-5-oxohexanoate is expected to yield further breakthroughs in various scientific domains. Its unique chemical properties and biological activity position it as a valuable asset in both academic research and industrial applications. As researchers continue to uncover new aspects of its behavior, this compound will undoubtedly play an increasingly important role in advancing modern medicine and materials science.